Cas no 530158-20-4 (Carbonic acid, 4-hydroxy-2-butynyl methyl ester)

• Product Name: Carbonic acid, 4-hydroxy-2-butynyl methyl ester
• CAS No: 530158-20-4
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 4023142
• PubChem ID: 85832554
• Update Time: 2025-11-03

Carbonic acid, 4-hydroxy-2-butynyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 4-hydroxy-2-butynyl methyl ester
• 4-[(methoxycarbonyl)oxy]but-2-yn-1-ol
• SCHEMBL20742955
• EN300-7675081
• 4-hydroxybut-2-yn-1-yl methyl carbonate
• 4-methoxycarbonyloxy-2-butyn-1-ol
• 530158-20-4

• Inchi： 1S/C6H8O4/c1-9-6(8)10-5-3-2-4-7/h7H,4-5H2,1H3
• InChI Key： HBOUXBOOVUJYSF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)OCC#CCO

Computed Properties

• Exact Mass: 144.04225873Da
• Monoisotopic Mass: 144.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters